![molecular formula C19H17N5O B5596750 2-[(4,8-dimethyl-2-quinazolinyl)amino]-1-methyl-4(1H)-quinazolinone](/img/structure/B5596750.png)
2-[(4,8-dimethyl-2-quinazolinyl)amino]-1-methyl-4(1H)-quinazolinone
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Description
2-[(4,8-dimethyl-2-quinazolinyl)amino]-1-methyl-4(1H)-quinazolinone, also known as DMQX, is a chemical compound that has been extensively studied for its effects on the central nervous system. DMQX is a potent antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor subtype.
Scientific Research Applications
Macromolecular Adduct Formation and Metabolism
Research into HCAs, such as 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx), has explored their genotoxic potential and carcinogenicity in both human and rodent models. Studies utilizing accelerator mass spectrometry (AMS) have investigated the dosimetry of protein and DNA adduct formation by low doses of these compounds, revealing significant insights into their metabolism and interaction with biological macromolecules (Turteltaub et al., 1999). This research is pivotal for understanding the molecular mechanisms underlying the carcinogenic risks associated with exposure to such compounds, suggesting a greater propensity for bioactivation and a lower capacity for detoxification in humans compared to rodents.
Heterocyclic Amines in Diet and Cancer Risk
Another area of research focuses on the presence and implications of HCAs like MeIQx in the human diet, particularly regarding cancer risk. Studies have explored the associations between dietary intake of HCAs and the risk of various cancers, including lung and prostate cancer, by analyzing their presence in cooked meats and their metabolites in human urine and blood samples. For instance, dietary HCA intake has been assessed for its potential role in lung cancer risk among non-smokers and smokers, with findings indicating a significant risk associated with MeIQx consumption (Sinha et al., 2000). Such studies contribute to our understanding of dietary factors in cancer epidemiology and the importance of cooking methods in modulating exposure to carcinogens.
Metabolism and Excretion
The metabolic pathways and excretion of HCAs have also been a subject of research, providing insights into how these compounds are processed by the body. Investigations into the biotransformation and excretion of related compounds in both humans and animal models help elucidate the metabolic fate of HCAs, including their reduction, oxidation, and conjugation reactions. This research is crucial for assessing the bioavailability and potential health risks of HCAs, informing dietary recommendations and risk assessments related to carcinogen exposure from cooked foods (Van Boven & Daenens, 1982).
Properties
IUPAC Name |
2-[(4,8-dimethylquinazolin-2-yl)amino]-1-methylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O/c1-11-7-6-9-13-12(2)20-18(21-16(11)13)23-19-22-17(25)14-8-4-5-10-15(14)24(19)3/h4-10H,1-3H3,(H,20,21,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USNIIRCXMVYVRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=NC(=N2)NC3=NC(=O)C4=CC=CC=C4N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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